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Compound of Interest

Compound Name: Cyclohexyl heptanoate

Cat. No.: B15348195

Technical Overview of Cyclohexyl Heptanoate

This document provides core chemical data for cyclohexyl heptanoate, a compound relevant
to researchers, scientists, and professionals in drug development and chemical analysis.

Chemical Properties

Cyclohexyl heptanoate is an ester characterized by its distinct chemical formula and
molecular weight, which are fundamental parameters for its use in research and development.

Property Value
Chemical Formula C13H2402[1]
Molecular Weight 212.3285 g/mol [1]

The formula C13H2402 indicates a composition of 13 carbon atoms, 24 hydrogen atoms, and
2 oxygen atoms.[1] The molecular weight is a critical parameter for stoichiometric calculations
in chemical reactions and for the analysis of the compound's purity.[1]

Note on Advanced Technical Data:

The request for detailed experimental protocols and signaling pathway diagrams is not
applicable to the fundamental chemical properties of a single compound like cyclohexyl
heptanoate. Such in-depth documentation would be relevant for studies involving its biological
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activity, synthesis pathways, or metabolic fate, which are beyond the scope of this basic
chemical data sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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